![molecular formula C21H22ClN5O3S B305445 2-chloro-N-{[4-ethyl-5-({2-[(3-methoxyphenyl)amino]-2-oxoethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]methyl}benzamide](/img/structure/B305445.png)
2-chloro-N-{[4-ethyl-5-({2-[(3-methoxyphenyl)amino]-2-oxoethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]methyl}benzamide
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Overview
Description
2-chloro-N-{[4-ethyl-5-({2-[(3-methoxyphenyl)amino]-2-oxoethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]methyl}benzamide is a chemical compound that has shown promise in various scientific research applications. It is commonly referred to as "Compound X" in the scientific literature.
Mechanism of Action
The mechanism of action of Compound X involves the inhibition of various enzymes and signaling pathways. In cancer treatment, Compound X inhibits the activity of the enzyme poly(ADP-ribose) polymerase (PARP), which is involved in DNA repair. In inflammation, Compound X inhibits the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of pro-inflammatory cytokines. In infectious diseases, Compound X inhibits the activity of various enzymes involved in the growth and replication of bacteria and viruses.
Biochemical and Physiological Effects:
Compound X has been shown to have various biochemical and physiological effects. In cancer treatment, Compound X induces apoptosis in cancer cells, which leads to the death of the cancer cells. In inflammation, Compound X reduces inflammation by inhibiting the production of pro-inflammatory cytokines. In infectious diseases, Compound X inhibits the growth and replication of bacteria and viruses, which leads to the death of the bacteria and viruses.
Advantages and Limitations for Lab Experiments
The advantages of using Compound X in lab experiments include its high potency, specificity, and low toxicity. However, the limitations of using Compound X in lab experiments include its limited solubility in aqueous solutions and its instability in the presence of light and heat.
Future Directions
There are several future directions for the research and development of Compound X. One future direction is to explore the potential of Compound X in combination with other drugs for cancer treatment. Another future direction is to explore the potential of Compound X in the treatment of other inflammatory conditions, such as arthritis. Additionally, future research could focus on improving the solubility and stability of Compound X, which would increase its potential for use in lab experiments and clinical applications.
In conclusion, Compound X is a promising chemical compound that has shown potential in various scientific research applications. Its mechanism of action involves the inhibition of various enzymes and signaling pathways, and it has been shown to have various biochemical and physiological effects. While there are limitations to its use in lab experiments, there are several future directions for the research and development of Compound X.
Synthesis Methods
The synthesis of Compound X involves several steps, including the reaction of 4-ethyl-5-mercapto-1,2,4-triazole with 2-bromoacetic acid ethyl ester, followed by the reaction of the resulting intermediate with 3-methoxyaniline. The final step involves the reaction of the resulting intermediate with 2-chlorobenzoyl chloride. The yield of the synthesis process is approximately 60%.
Scientific Research Applications
Compound X has shown potential in various scientific research applications, including cancer treatment, inflammation, and infectious diseases. In cancer treatment, Compound X has been shown to inhibit the growth of cancer cells by inducing apoptosis. In inflammation, Compound X has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In infectious diseases, Compound X has been shown to inhibit the growth of certain bacteria and viruses.
properties
Molecular Formula |
C21H22ClN5O3S |
---|---|
Molecular Weight |
459.9 g/mol |
IUPAC Name |
2-chloro-N-[[4-ethyl-5-[2-(3-methoxyanilino)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]benzamide |
InChI |
InChI=1S/C21H22ClN5O3S/c1-3-27-18(12-23-20(29)16-9-4-5-10-17(16)22)25-26-21(27)31-13-19(28)24-14-7-6-8-15(11-14)30-2/h4-11H,3,12-13H2,1-2H3,(H,23,29)(H,24,28) |
InChI Key |
JNTKYLQQIYGGNP-UHFFFAOYSA-N |
SMILES |
CCN1C(=NN=C1SCC(=O)NC2=CC(=CC=C2)OC)CNC(=O)C3=CC=CC=C3Cl |
Canonical SMILES |
CCN1C(=NN=C1SCC(=O)NC2=CC(=CC=C2)OC)CNC(=O)C3=CC=CC=C3Cl |
Origin of Product |
United States |
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